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Compound of Interest

Compound Name: Fluenetil

Cat. No.: B1672873 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a consolidated overview of the available scientific and technical

data on Fluenetil. It should be noted that Fluenetil is a compound formerly used as an

insecticide and acaricide and is no longer manufactured or registered for use as a pesticide in

the United States.[1] Consequently, in-depth research into its biological mechanisms of action

and detailed experimental protocols are not widely available in the public domain. This

document summarizes the existing data on its chemical properties and known toxicological

profile.

Core Chemical and Physical Data
A summary of the key quantitative data for Fluenetil is presented in the table below, compiled

from various chemical databases.[1][2][3][4]
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Property Value Source

Molecular Formula C₁₆H₁₅FO₂

Molecular Weight 258.29 g/mol

CAS Number 4301-50-2

IUPAC Name
2-fluoroethyl 2-(4-

phenylphenyl)acetate

Appearance Solid

Synonyms Fluenethyl, Mytrol, Lambrol

Toxicological Profile
Fluenetil is characterized by its high toxicity to mammals. It is classified as fatal if swallowed or

in contact with skin. Due to its hazardous nature, specific handling precautions are necessary,

including the use of protective gloves and clothing.

Experimental Protocols
Detailed experimental protocols for the synthesis, toxicological analysis, or investigation of the

mechanism of action of Fluenetil are not readily available in peer-reviewed scientific literature.

General analytical methods for the detection of pesticide residues, such as gas

chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS),

would be applicable for the detection of Fluenetil.

Signaling Pathways and Mechanism of Action
There is a significant lack of information in the public domain regarding the specific signaling

pathways modulated by Fluenetil or its precise molecular mechanism of action. As a former

pesticide, its development was focused on its toxic effects on target organisms (mites and

insects), and it appears that extensive research into its effects on mammalian cellular signaling,

which would be relevant to drug development professionals, was not conducted or published.

Logical Relationship Diagram
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The following diagram illustrates the logical flow of the available information concerning

Fluenetil.

Properties Former Application Toxicology

Formula: C₁₆H₁₅FO₂ Molecular Weight: 258.29 g/mol

Appearance: SolidCAS: 4301-50-2

IUPAC: 2-fluoroethyl 2-(4-phenylphenyl)acetate

Use: Insecticide, Acaricide High Mammalian Toxicity Hazard: Fatal if swallowed or in contact with skin

Click to download full resolution via product page

Fig. 1: Logical flow of available information on Fluenetil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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